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Compound of Interest

Compound Name: TL13-12

Cat. No.: B15541159

For researchers, scientists, and drug development professionals, the safe handling and
disposal of investigational compounds like TL13-12 are critical for maintaining a safe laboratory
environment and ensuring regulatory compliance. While specific disposal procedures for TL13-
12 are not publicly available, this guide provides a comprehensive framework based on the
disposal protocols for similar chemical entities, including Proteolysis Targeting Chimeras
(PROTACS), their constituent components (an Anaplastic Lymphoma Kinase (ALK) inhibitor
and a pomalidomide-based Cereblon E3 ligase ligand), and common laboratory solvents such
as Dimethyl Sulfoxide (DMSO).

Core Principle: Treat as Hazardous Chemical Waste

Given that TL13-12 is a bioactive molecule with potential cytotoxic and teratogenic properties,
all materials contaminated with this compound must be handled and disposed of as hazardous
chemical waste.[1][2][3][4][5] Do not dispose of TL13-12 or its waste down the drain or in
general trash. Adherence to your institution's Environmental Health and Safety (EHS)
guidelines, as well as local, state, and federal regulations, is mandatory.

Summary of Key Safety and Disposal Parameters

The following table summarizes crucial safety and disposal information applicable to TL13-12,
based on data for comparable PROTACs and pomalidomide.
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Parameter

Guidelinel/lInformation

Source/Rationale

GHS Hazard Classification

Assumed to be: Acute Toxicity,
Oral (Category 4); Teratogenic;
Hazardous to the aquatic

environment.

Based on the known hazards
of pomalidomide and general
classifications for PROTACSs.

Personal Protective Equipment
(PPE)

Nitrile gloves (double-gloving
recommended), safety goggles
with side shields, and a lab

coat are required.

Standard laboratory practice
for handling hazardous

chemicals.

Engineering Controls

All handling of solid TL13-12
and its solutions should be
performed in a certified

chemical fume hood.

To prevent inhalation of dust or

aerosols.

Primary Disposal Method

High-temperature incineration
by a licensed hazardous waste

disposal facility.

Common practice for cytotoxic

and antineoplastic waste.

Spill Cleanup

Absorb with inert material (e.g.,
vermiculite, sand), collect in a
sealed container, and dispose
of as hazardous waste.
Decontaminate the area with
an appropriate solvent (e.g.,
70% ethanol).

General procedure for

chemical spills.

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

General guidance for similar

chemical compounds.

Step-by-Step Disposal Procedures

The following protocol outlines the essential steps for the safe disposal of TL13-12 waste.

Waste Segregation

Proper segregation of waste streams is crucial to prevent accidental chemical reactions and to

ensure proper disposal.
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e Solid Waste:

o Collect all contaminated solid materials in a dedicated, clearly labeled hazardous waste
container.

o This includes:
» Unused or expired TL13-12 powder.

» Contaminated consumables such as pipette tips, tubes, vials, gloves, bench paper, and
weighing papers.

e Liquid Waste:

o Collect all solutions containing TL13-12 in a separate, leak-proof, and chemically
compatible hazardous waste container.

o This includes:
» Unused stock solutions (typically in DMSO).
» Experimental solutions and cell culture media containing TL13-12.

o Do not mix with other incompatible waste streams. Halogenated and non-halogenated
solvent wastes should generally be kept separate.

Waste Container Labeling

Accurate and clear labeling of waste containers is a regulatory requirement and essential for
safety.

o All waste containers must be labeled with the words "Hazardous Waste."
e The label must clearly identify the contents, including:
o The full chemical name: "TL13-12".

o The solvent used (e.g., "Dimethyl Sulfoxide").
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o An approximate concentration or percentage of the active compound.

o The date the waste was first added to the container.

o Use your institution's specific hazardous waste tags or labels.

Waste Storage

Store hazardous waste safely within the laboratory prior to collection.

Keep waste containers securely closed except when adding waste.

Store containers in a designated and properly ventilated satellite accumulation area.

The storage area should have secondary containment to mitigate spills.

Store away from incompatible materials.

Waste Disposal Request

Follow your institution's established procedures for the collection of hazardous waste.

o Contact your institution's EHS department or use their online system to schedule a waste
pickup.

e Do not attempt to dispose of the waste yourself. Disposal must be handled by a licensed
hazardous waste contractor.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of TL13-12.
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Caption: Workflow for the safe disposal of TL13-12 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541159#t113-12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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